Cas no 183864-51-9 ((1R,2S)-2-[(2-bromophenyl)methyl]cyclohexan-1-ol)

• Product Name: (1R,2S)-2-[(2-bromophenyl)methyl]cyclohexan-1-ol
• CAS No: 183864-51-9
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 2783889
• Update Time: 2023-08-07

(1R,2S)-2-[(2-bromophenyl)methyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2alpha-(2-Bromobenzyl)cyclohexan-1beta-ol
• (1R,2S)-2-[(2-bromophenyl)methyl]cyclohexan-1-ol

• Inchi： 1S/C13H17BrO/c14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)15/h1,3,5,7,11,13,15H,2,4,6,8-9H2/t11-,13+/m0/s1
• InChI Key： XIMSVVHSTFCLHQ-WCQYABFASA-N
• SMILES： BrC1C=CC=CC=1C[C@@H]1CCCC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2